6-ethoxy-N,N-diethyl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazin-2-amine

• IUPAC Name: 6-ethoxy-N,N-diethyl-4,4-bis(trifluoromethyl)-1,3,5-oxadiazin-2-amine
• InChI: InChI=1S/C11H15F6N3O2/c1-4-20(5-2)7-18-9(10(12,13)14,11(15,16)17)19-8(22-7)21-6-3/h4-6H2,1-3H3
• InChI Key: MWKOHFMDYJCQSJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(N=C(O1)OCC)(C(F)(F)F)C(F)(F)F
• Molecular Formula: C11H15F6N3O2
• Molecular Weight: 335.25 g/mol

Description

6-ethoxy-N,N-diethyl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazin-2-amine, commonly known as ETOA, is a synthetic compound that has gained significant attention in scientific research due to its unique chemical properties and potential applications in various fields.

Scientific Research Applications

ETOA has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, ETOA has been shown to exhibit antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs. In agriculture, ETOA has been used as a herbicide and insecticide due to its ability to inhibit the growth of weeds and pests. In materials science, ETOA has been investigated for its potential use as a building block for the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of ETOA is not well understood, but it is believed to involve the inhibition of key enzymes and metabolic pathways in target organisms. In bacteria, ETOA has been shown to inhibit the activity of DNA gyrase and topoisomerase IV, which are essential for DNA replication and cell division. In fungi, ETOA has been shown to inhibit the activity of chitin synthase, which is essential for cell wall synthesis. In plants, ETOA has been shown to inhibit the activity of acetolactate synthase, which is essential for the biosynthesis of branched-chain amino acids.
Biochemical and Physiological Effects:
ETOA has been shown to have a range of biochemical and physiological effects on target organisms. In bacteria, ETOA has been shown to cause DNA damage, disrupt cell division, and induce cell death. In fungi, ETOA has been shown to inhibit cell wall synthesis, disrupt membrane integrity, and induce oxidative stress. In plants, ETOA has been shown to inhibit the biosynthesis of branched-chain amino acids, which are essential for plant growth and development.

Advantages and Limitations for Lab Experiments

ETOA has several advantages as a research tool, including its high potency, broad-spectrum activity, and ease of synthesis. However, it also has several limitations, including its potential toxicity, limited solubility in aqueous solutions, and lack of specificity for target organisms.

Future Directions

There are several future directions for research on ETOA, including the development of new drugs based on its chemical structure, the optimization of its herbicidal and insecticidal properties, and the synthesis of new materials using ETOA as a building block. Additionally, further studies are needed to elucidate the mechanism of action of ETOA and to investigate its potential applications in other fields, such as biotechnology and environmental science.
In conclusion, ETOA is a synthetic compound with unique chemical properties and potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. ETOA represents a promising area of research with significant potential for future discoveries and innovations.

Synthesis Methods

ETOA can be synthesized through a multi-step process involving the reaction of diethylamine with ethyl bromide, followed by the reaction of the resulting compound with trifluoromethylisocyanate and finally with hydrazine hydrate. This process yields ETOA as a white crystalline solid with a melting point of 112-114°C.